Cas no 674797-30-9 ([1,1'-Biphenyl]-2-carbonitrile, 2',5'-dimethyl-)

• Product Name: [1,1'-Biphenyl]-2-carbonitrile, 2',5'-dimethyl-
• CAS No: 674797-30-9
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• CID: 394770
• PubChem ID: 20626157
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2-carbonitrile, 2',5'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carbonitrile, 2',5'-dimethyl-
• 2-(2,5-dimethylphenyl)benzonitrile
• DTXSID90609167
• SCHEMBL1133478
• 674797-30-9
• KWRWOVOCIRBGMJ-UHFFFAOYSA-N
• 2',5'-Dimethyl[1,1'-biphenyl]-2-carbonitrile
• 2-((2,5-Dimethyl)phenyl)benzonitrile

• Inchi： 1S/C15H13N/c1-11-7-8-12(2)15(9-11)14-6-4-3-5-13(14)10-16/h3-9H,1-2H3
• InChI Key： KWRWOVOCIRBGMJ-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 207.10489
• Monoisotopic Mass: 207.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79